Cas no 189769-47-9 (1-Aminopentan-2-ol)

1-Aminopentan-2-ol structure
1-Aminopentan-2-ol structure
Product Name:1-Aminopentan-2-ol
CAS No:189769-47-9
MF:C5H13NO
MW:103.162821531296
CID:2786851
Update Time:2023-08-07

1-Aminopentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 1-aminopentan-2-ol
    • 1-Amino-pentan-2-ol
    • 1-Amino-2-pentanol
    • USAF CS-3
    • 2-Pentanol, 1-amino-
    • N-Propylethanolamine
    • NSC445
    • propylethanolamine
    • 2-ethylhexylacetate
    • WLN: ZYQ4
    • 1-amino-2-hydroxy-pentane
    • E76713
    • Z1020680272
    • 1-Aminopentan-2-ol
    • Inchi: 1S/C5H13NO/c1-2-3-5(7)4-6/h5,7H,2-4,6H2,1H3
    • InChI Key: ZRUPXAZUXDFLTG-UHFFFAOYSA-N
    • SMILES: OC(CN)CCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 39.1
  • XLogP3: -0.1
  • Topological Polar Surface Area: 46.2
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